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Compound of Interest

Compound Name: 5-Bromo-4-fluoroisatoic anhydride

Cat. No.: B1382142

An in-depth technical guide on the material safety of 5-Bromo-4-fluoroisatoic anhydride is
provided below, intended for researchers, scientists, and professionals in drug development.

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 5-Bromo-4-fluoroisatoic
anhydride (CAS: 1440535-66-9) is not readily available in the public domain. The following
guide has been compiled from information on this specific chemical and supplemented with
data from the closely related compound, 5-Bromoisatoic anhydride (CAS: 4692-98-2). All
information pertaining to the related compound will be clearly marked. This guide should be
used for informational purposes only and is not a substitute for a manufacturer-provided Safety
Data Sheet (SDS).

Chemical Identification and Properties

This section details the fundamental chemical identity and physical properties of 5-Bromo-4-
fluoroisatoic anhydride.
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Property Value Reference

) 5-Bromo-4-fluoroisatoic
Chemical Name ] [1]
anhydride

6-Bromo-7-fluoro-2H-3,1-

benzoxazine-2,4(1H)-dione, 6-
Synonyms [1]

Bromo-7-fluoro-1H-benzo[d][1]

[2]oxazine-2,4-dione

CAS Number 1440535-66-9 [1]

Molecular Formula CsHsBrFNOs [1]

Molecular Weight 260.02 g/mol [1]
Faint orange to faint red

Appearance [1]
powder

Purity 95% [1]

280-285 °C (decomposes)
Melting Point (Data for 5-Bromoisatoic [3]
anhydride)

Soluble in Dimethylformamide
Solubility (Data for 5-Bromoisatoic

anhydride)

Hazard Identification and Safety Precautions

This section outlines the potential hazards associated with the related compound, 5-
Bromoisatoic anhydride, and the recommended safety precautions. It is prudent to handle 5-
Bromo-4-fluoroisatoic anhydride with similar precautions.

Hazard Statements for 5-Bromoisatoic anhydride:

e Causes skin irritation.

o Causes serious eye irritation.
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e May cause respiratory irritation.[4]

o May damage fertility or the unborn child.[4]

Precautionary Statements for 5-Bromoisatoic anhydride:

» Obtain special instructions before use.[4]

e Do not handle until all safety precautions have been read and understood.[4]
» Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

» Wash face, hands, and any exposed skin thoroughly after handling.[4]

e Use only outdoors or in a well-ventilated area.[4]

o Wear protective gloves/protective clothing/eye protection/face protection.

o Store in a well-ventilated place. Keep container tightly closed.[4]

 Store locked up.[4]

Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Protocols: Handling and Storage

Detailed experimental protocols for 5-Bromo-4-fluoroisatoic anhydride are not available.
However, based on the information for similar compounds, the following general procedures
are recommended.

Handling:

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[4]
e Avoid the formation of dust.[4]
» Do not get in eyes, on skin, or on clothing.[4]

e Avoid ingestion and inhalation.[4]
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o Use personal protective equipment as required, including safety glasses, gloves, and a lab
coat.[4]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

e Incompatible with strong oxidizing agents.[4]

First-Aid Measures

The following first-aid measures are based on data for 5-Bromoisatoic anhydride and should be
followed in case of exposure to 5-Bromo-4-fluoroisatoic anhydride.
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Exposure Route First-Aid Protocol

Reference

Remove victim to fresh air and
keep at rest in a position
) comfortable for breathing. If
Inhalation . . -
not breathing, give artificial
respiration. Get medical

attention.

Wash off immediately with
plenty of soap and water for at
least 15 minutes. If skin

Skin Contact irritation occurs, get medical
advice/attention. Take off
contaminated clothing and

wash before reuse.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

) Do NOT induce vomiting. Get
Ingestion i i
medical attention.

Accidental Release Measures

In the event of a spill, the following measures, derived from information on similar compounds,

should be taken.

e Ensure adequate ventilation.[4]

o Use personal protective equipment.[4]

e Avoid dust formation.[4]
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e Sweep up and shovel into suitable containers for disposal.[4]

» Do not let the product enter drains.[5]

Visualizations

The following diagrams illustrate general safety and experimental workflows relevant to
handling chemical compounds like 5-Bromo-4-fluoroisatoic anhydride.
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:
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Identify spill
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:

Neutralize/absorb

l

Collect residue

Containr*ent & Cleanup

v
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:

Dispose of waste

:

Report incident

Final Steps

Figure 1: General Chemical Spill Workflow

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Exposure Occurs

Assess Route of Exposure

Ming ouch S\plash Swallowing

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Wash with Soap & Water (15 min) Rinse with Water (15 min) Do NOT Induce Vomiting

Seek Medical Attention Seek Medical Attention if Irritation Persists Seek Immediate Medical Attention

Figure 2: First-Aid Decision Logic

Click to download full resolution via product page

Caption: Decision-making process for first aid after chemical exposure.

Core PPE

Eye Protection

L

Safety Glasses with Side Shields or Goggles

Hand Protection | Body Protection

Respiratory Protection

Chemical-Resistant Gloves (e.g., Nitrile) Lab Coat or Chemical-Resistant Apron Use in Fume Hood or Wear NIOSH-approved Respirator for Dusts

Figure 3: Recommended Personal Protective Equipment (PPE)

Click to download full resolution via product page

Caption: Essential personal protective equipment for handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [5-Bromo-4-fluoroisatoic anhydride material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1382142#5-bromo-4-fluoroisatoic-anhydride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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